Cas no 83379-39-9 (D-Lyxose-2-13C)

• Product Name: D-Lyxose-2-13C
• CAS No: 83379-39-9
• MF: C₅H₁₀O₅
• MW: 151.122557163239
• CID: 988809
• PubChem ID: 131885693
• Update Time: 2025-06-13

D-Lyxose-2-13C Chemical and Physical Properties

Names and Identifiers

• D-[2-13C]lyxose
• D-Lyxose-2-13C
• L-(2-13C)arabinose
• D-Lyxose-13C-3
• starbld0003154
• (2S,3S,4R)-2,3,4,5-tetrahydroxy(213C)pentanal
• DB-230293
• 83379-39-9
• (2R,3S,4R)-2,3,4,5-Tetrahydroxypentanal-2-13C
• CS-0460015
• HY-128753S4

• Inchi： 1S/C5H10O5/c6-1-3(8)5(10)4(9)2-7/h1,3-5,7-10H,2H2/t3-,4-,5-/m1/s1/i3+1
• InChI Key： PYMYPHUHKUWMLA-RYINFSMFSA-N
• SMILES： [C@@H](O)([13C@H](O)C=O)[C@H](O)CO

Computed Properties

• Exact Mass: 151.05617825g/mol
• Monoisotopic Mass: 151.05617825g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 98Ų

Additional information on D-Lyxose-2-13C

Comprehensive Guide to D-Lyxose-2-13C (CAS No. 83379-39-9): Applications, Synthesis, and Research Insights

D-Lyxose-2-13C (CAS No. 83379-39-9) is a 13C-labeled isotopologue of the naturally occurring pentose sugar D-Lyxose. This compound has garnered significant attention in biochemical and pharmaceutical research due to its unique isotopic labeling, which enables advanced metabolic pathway tracing and NMR spectroscopy studies. As a stable isotope-labeled sugar, it plays a pivotal role in understanding carbohydrate metabolism, glycosylation processes, and drug development.

The growing demand for isotopically labeled compounds in life sciences has positioned D-Lyxose-2-13C as a critical tool for researchers. Recent trends highlight its use in cancer metabolism studies, where 13C-labeled sugars help map aberrant glycolytic pathways in tumor cells. Additionally, its application in glycobiology has expanded with the rise of biopharmaceuticals, particularly in analyzing monoclonal antibody glycosylation patterns – a hot topic in precision medicine.

Synthetically, D-Lyxose-2-13C is produced through enzymatic or chemical methods with 13C incorporation at the C-2 position. This specificity allows researchers to track the sugar's fate in biological systems with minimal interference. The compound's purity (>98% by HPLC) and isotopic enrichment (>99% 13C) make it ideal for quantitative mass spectrometry and isotope ratio analysis, addressing the increasing need for high-sensitivity detection in metabolomics.

From a commercial perspective, D-Lyxose-2-13C caters to multiple industries. In nutraceutical research, it aids in studying prebiotic metabolism, aligning with the global focus on gut microbiome health. The compound also supports agricultural biotechnology by helping analyze plant carbohydrate metabolism, particularly relevant for climate-resilient crop development – a trending topic in sustainable agriculture.

Quality control of D-Lyxose-2-13C involves rigorous spectroscopic validation, including 1H/13C NMR and LC-MS characterization. Storage recommendations typically suggest -20°C desiccated conditions to maintain stability, with shelf lives exceeding 24 months when properly handled. These protocols reflect the compound's value in longitudinal studies and multi-omic integrations, which dominate current systems biology approaches.

Emerging applications include its use in PET tracer development, where 13C-labeled precursors help design improved molecular imaging agents. This intersects with the booming field of diagnostic radiopharmaceuticals, answering frequent search queries about non-invasive detection methods. Furthermore, the compound's role in enzyme mechanism studies supports drug discovery for diabetes and lysosomal storage disorders – conditions with rising global prevalence.

Regulatory compliance for D-Lyxose-2-13C follows ICH guidelines for reference standards, ensuring suitability for GMP applications. The absence of radioactivity (unlike 14C-labeled analogs) makes it preferable for cell culture studies and reduces disposal concerns – a key advantage highlighted in laboratory safety discussions. This aligns with increasing searches for non-hazardous research chemicals.

Future directions for D-Lyxose-2-13C research may explore its utility in single-cell metabolomics and flux balance analysis, addressing the scientific community's push toward high-resolution techniques. Its compatibility with CRISPR-edited cell models could further bridge genomics and metabolomics – a frequently searched interdisciplinary topic. As stable isotope labeling becomes more accessible, demand for specialized compounds like D-Lyxose-2-13C will likely grow across academic and industrial research sectors.